Cas no 845866-55-9 (1-[(3-bromophenoxy)methyl]-3,5-bis(trifluoromethyl)benzene)
![1-[(3-bromophenoxy)methyl]-3,5-bis(trifluoromethyl)benzene structure](https://ossimg.kuujia.com/scimg/846000/845866-55-9x500.png)
845866-55-9 structure
Product Name:1-[(3-bromophenoxy)methyl]-3,5-bis(trifluoromethyl)benzene
CAS No:845866-55-9
MF:C15H9BrF6O
MW:399.125784635544
CID:1824647
PubChem ID:2756741
Update Time:2025-04-21
1-[(3-bromophenoxy)methyl]-3,5-bis(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-[(3-bromophenoxy)methyl]-3,5-bis(trifluoromethyl)benzene
- 3-(3,5-bis(trifluoromethyl)-benzyloxy)bromobenzene
- AC1MBU9F
- CTK5I8571
- AG-A-50921
- 3-(3,5-Bis(trifluoromethyl)benzyloxy)bromobenzene
- 1-((3-bromophenoxy)methyl)-3,5-bis(trifluoromethyl)benzene
- DTXSID20373506
- 845866-55-9
- AKOS025295801
-
- MDL： MFCD06411662
- Inchi： 1S/C15H9BrF6O/c16-12-2-1-3-13(7-12)23-8-9-4-10(14(17,18)19)6-11(5-9)15(20,21)22/h1-7H,8H2
- InChI Key： JNADRPIQYHKCTP-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)OCC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1
Computed Properties
- Exact Mass: 397.97400
- Monoisotopic Mass: 397.97410g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Melting Point: 68-69°C
- PSA: 9.23000
- LogP: 6.06570
1-[(3-bromophenoxy)methyl]-3,5-bis(trifluoromethyl)benzene Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-[(3-bromophenoxy)methyl]-3,5-bis(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023264-5g |
3-(3,5-Bis(trifluoromethyl)-benzyloxy)bromobenzene |
845866-55-9 | 5g |
￡187.00 | 2022-03-01 | ||
| Fluorochem | 023264-25g |
3-(3,5-Bis(trifluoromethyl)-benzyloxy)bromobenzene |
845866-55-9 | 25g |
￡560.00 | 2022-03-01 | ||
| 1PlusChem | 1P00G4MZ-5g |
3-(3,5-BIS(TRIFLUOROMETHYL)-BENZYLOXY)BROMOBENZENE |
845866-55-9 | 5g |
$167.00 | 2025-02-27 | ||
| 1PlusChem | 1P00G4MZ-25g |
3-(3,5-BIS(TRIFLUOROMETHYL)-BENZYLOXY)BROMOBENZENE |
845866-55-9 | 25g |
$676.00 | 2025-02-27 | ||
| A2B Chem LLC | AH51707-5g |
3-(3,5-BIS(TRIFLUOROMETHYL)-BENZYLOXY)BROMOBENZENE |
845866-55-9 | 5g |
$160.00 | 2024-04-19 | ||
| A2B Chem LLC | AH51707-25g |
3-(3,5-BIS(TRIFLUOROMETHYL)-BENZYLOXY)BROMOBENZENE |
845866-55-9 | 25g |
$650.00 | 2024-04-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660012-5g |
1-((3-Bromophenoxy)methyl)-3,5-bis(trifluoromethyl)benzene |
845866-55-9 | 98% | 5g |
￥2866.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660012-25g |
1-((3-Bromophenoxy)methyl)-3,5-bis(trifluoromethyl)benzene |
845866-55-9 | 98% | 25g |
￥6871.00 | 2024-07-28 | |
| A2B Chem LLC | AH51707-250mg |
3-(3,5-BIS(TRIFLUOROMETHYL)-BENZYLOXY)BROMOBENZENE |
845866-55-9 | 250mg |
$20.00 | 2024-04-19 | ||
| A2B Chem LLC | AH51707-1g |
3-(3,5-BIS(TRIFLUOROMETHYL)-BENZYLOXY)BROMOBENZENE |
845866-55-9 | 1g |
$40.00 | 2024-04-19 |
1-[(3-bromophenoxy)methyl]-3,5-bis(trifluoromethyl)benzene Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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